3,4-dimethyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzenesulfonamide

• IUPAC Name: 3,4-dimethyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C12H16N4O2S/c1-8-4-5-11(6-9(8)2)19(17,18)16-10(3)12-13-7-14-15-12/h4-7,10,16H,1-3H3,(H,13,14,15)
• InChI Key: LYEYXKUDAZAXKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC(C)C2=NC=NN2)C
• Molecular Formula: C12H16N4O2S
• Molecular Weight: 280.35 g/mol

Description

3,4-dimethyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzenesulfonamide, also known as DMTS, is a chemical compound that has gained significant interest in scientific research due to its potential as a therapeutic agent. DMTS belongs to the class of sulfonamide compounds and has been shown to have various biochemical and physiological effects.

Mechanism of Action

3,4-dimethyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzenesulfonamide exerts its effects through the inhibition of carbonic anhydrase enzymes, which are involved in various physiological processes such as acid-base balance, ion transport, and fluid secretion. 3,4-dimethyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzenesulfonamide has also been shown to inhibit the activity of histone deacetylases, which are involved in gene expression regulation.
Biochemical and Physiological Effects
3,4-dimethyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve glucose tolerance. 3,4-dimethyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzenesulfonamide has also been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

3,4-dimethyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzenesulfonamide has several advantages for lab experiments. It is stable under normal laboratory conditions and can be easily synthesized in large quantities. However, 3,4-dimethyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzenesulfonamide has limitations in terms of its solubility in water, which can make it difficult to administer in experiments. Additionally, 3,4-dimethyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzenesulfonamide has been shown to have low bioavailability, which can limit its effectiveness in certain applications.

Future Directions

There are several future directions for research on 3,4-dimethyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzenesulfonamide. One area of interest is the development of novel 3,4-dimethyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzenesulfonamide derivatives with improved solubility and bioavailability. Additionally, further research is needed to elucidate the specific mechanisms by which 3,4-dimethyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzenesulfonamide exerts its effects and to identify potential clinical applications for this compound. Finally, research is needed to investigate the safety and toxicity of 3,4-dimethyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzenesulfonamide in animal models and humans.
Conclusion
In conclusion, 3,4-dimethyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzenesulfonamide is a promising compound with potential therapeutic applications in various fields of medicine. Its anti-inflammatory, anti-tumor, and anti-fungal properties, as well as its potential in the treatment of diabetes, cardiovascular diseases, and neurological disorders, make it an attractive target for scientific research. However, further research is needed to fully understand the mechanisms by which 3,4-dimethyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzenesulfonamide exerts its effects and to identify potential clinical applications for this compound.

Synthesis Methods

3,4-dimethyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzenesulfonamide can be synthesized through a multi-step process involving the reaction of 3,4-dimethylbenzenesulfonyl chloride with 1-(1H-1,2,4-triazol-5-yl)ethylamine. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate. The final product is obtained through purification using column chromatography.

Scientific Research Applications

3,4-dimethyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzenesulfonamide has been studied for its potential as a therapeutic agent in various scientific research studies. It has been shown to have anti-inflammatory, anti-tumor, and anti-fungal properties. 3,4-dimethyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]benzenesulfonamide has also been studied for its potential in the treatment of diabetes, cardiovascular diseases, and neurological disorders.